Cas no 68711-00-2 (N-{(5Z)-5-[(2-nitrophenyl)methylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}pyridine-4-carboxamide)

N-{(5Z)-5-[(2-nitrophenyl)methylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}pyridine-4-carboxamide structure
68711-00-2 structure
Product name:N-{(5Z)-5-[(2-nitrophenyl)methylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}pyridine-4-carboxamide
CAS No:68711-00-2
MF:C16H10N4O4S2
MW:386.405000209808
CID:1730227
PubChem ID:5900484

N-{(5Z)-5-[(2-nitrophenyl)methylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-{(5Z)-5-[(2-nitrophenyl)methylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}pyridine-4-carboxamide
    • N-[(5Z)-5-[(2-nitrophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]pyridine-4-carboxamide
    • N-[5-[(2-Nitrophenyl)methylene]-4-oxo-2-thioxo-3-thiazolidinyl]-4-pyridinecarboxamide
    • 68711-00-2
    • 4-Pyridinecarboxamide, N-(5-((2-nitrophenyl)methylene)-4-oxo-2-thioxo-3-thiazolidinyl)-
    • N-(5-((2-Nitrophenyl)methylene)-4-oxo-2-thioxo-3-thiazolidinyl)-4-pyridinecarboxamide
    • Inchi: InChI=1S/C16H10N4O4S2/c21-14(10-5-7-17-8-6-10)18-19-15(22)13(26-16(19)25)9-11-3-1-2-4-12(11)20(23)24/h1-9H,(H,18,21)/b13-9-
    • InChI Key: RDKBZFRIVIRXOW-LCYFTJDESA-N
    • SMILES: C1=CC=C(C(=C1)C=C2C(=O)N(C(=S)S2)NC(=O)C3=CC=NC=C3)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 386.0145
  • Monoisotopic Mass: 386.01434716g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 2
  • Complexity: 643
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 166Ų

Experimental Properties

  • PSA: 105.44

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